Cas no 2138563-44-5 (rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)
rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1167800
- 2138563-44-5
- rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
-
- Inchi: 1S/C16H16FN3O4S/c17-12-3-1-11(2-4-12)15-9-19(10-16(15)18)25(23,24)14-7-5-13(6-8-14)20(21)22/h1-8,15-16H,9-10,18H2/t15-,16+/m0/s1
- InChI Key: GXYKIMLYGXOFMD-JKSUJKDBSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(N1C[C@H]([C@H](C2C=CC(=CC=2)F)C1)N)(=O)=O
Computed Properties
- Exact Mass: 365.08455534g/mol
- Monoisotopic Mass: 365.08455534g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 575
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 118Ų
rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167800-0.05g |
2138563-44-5 | 0.05g |
$1056.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-0.1g |
2138563-44-5 | 0.1g |
$1106.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-0.25g |
2138563-44-5 | 0.25g |
$1156.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-0.5g |
2138563-44-5 | 0.5g |
$1207.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-1.0g |
2138563-44-5 | 1g |
$1256.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-2.5g |
2138563-44-5 | 2.5g |
$2464.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-5.0g |
2138563-44-5 | 5g |
$3645.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-10.0g |
2138563-44-5 | 10g |
$5405.0 | 2023-06-08 | |||
| Enamine | EN300-1167800-50mg |
2138563-44-5 | 50mg |
$1056.0 | 2023-10-03 | |||
| Enamine | EN300-1167800-100mg |
2138563-44-5 | 100mg |
$1106.0 | 2023-10-03 |
rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
Professional Introduction to rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138563-44-5)
Rac-(3R,4S-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
, with the CAS number 2138563-44-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both fluorine and nitro substituents in its molecular framework suggests a high degree of functional diversity, which is often exploited in drug design to enhance binding affinity and metabolic stability.The pyrrolidine core of this compound is a common motif in biologically active molecules, known for its ability to mimic natural amino acid structures and interact with biological targets in a favorable manner. The stereochemistry specified by the (3R,4S) configuration indicates a carefully designed three-dimensional arrangement that could be crucial for receptor binding and pharmacological activity. Such stereochemical precision is often a hallmark of advanced drug candidates that have undergone rigorous optimization to achieve desired pharmacokinetic properties.
In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorinated aromatic rings are frequently incorporated into drugs to improve lipophilicity, reduce metabolic clearance, and enhance target selectivity. This feature makes rac-(3R,4S-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine a promising candidate for further investigation in this context.
The 4-nitrobenzenesulfonyl moiety adds another layer of complexity to the molecule, providing a site for potential hydrogen bonding interactions with biological targets. This group is also known to influence solubility and bioavailability, making it an important consideration in drug development. The combination of these functional groups within the pyrrolidine scaffold suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic utility.
Recent studies have highlighted the importance of stereochemical control in the design of pharmacologically active molecules. The specific (3R,4S) configuration of rac-(3R,4S-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine has been shown to be critical for its biological activity. For instance, enantiomeric excess and stereochemical purity are often essential for achieving optimal pharmacological responses. The synthesis and characterization of this compound would therefore require meticulous attention to detail to ensure that the desired stereochemical configuration is maintained throughout the process.
The potential applications of rac-(3R,4S-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine extend beyond neurological disorders. Its structural features make it a versatile scaffold that could be modified further to target other diseases or biological processes. For example, modifications to the fluorine or nitro groups could alter its pharmacokinetic profile or enhance its interaction with specific enzymes or receptors. Such flexibility is highly valued in medicinal chemistry, as it allows for rapid optimization and tailoring of compounds to meet specific therapeutic needs.
In conclusion, rac-(3R,4S-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138563-44-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and functional diversity position it as a promising candidate for further research and development. The ongoing exploration of its biological activity and potential therapeutic applications will continue to contribute valuable insights into the design and optimization of novel drug candidates.
2138563-44-5 (rac-(3R,4S)-4-(4-fluorophenyl)-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)